![molecular formula C6H7NO2 B092215 2-Cyanoethyl acrylate CAS No. 106-71-8](/img/structure/B92215.png)
2-Cyanoethyl acrylate
Overview
Description
2-Cyanoethyl acrylate (CEA) is an acrylate monomer used in the synthesis of polymers and other materials. It is an important building block for the production of a wide range of products, including adhesives, coatings, and elastomers. CEA is also used in the production of various pharmaceuticals, cosmetics, and personal care products. CEA is a versatile monomer with a wide range of applications in the fields of chemistry, biology, and biochemistry.
Scientific Research Applications
Cyano-functionalized Solid Surfaces : 2-cyanoethyl acrylate is used in pulsed plasma polymerization to create cyano-functionalized thin films. These layers are useful for complexing silver ions from solutions and exhibit pressure-sensitive adhesive behavior (Tarducci et al., 2001).
Polymerization Studies : In the presence of [60]fullerene, the radical polymerization of this compound can lead to the production of copolymers. This highlights its potential use in creating new polymeric materials (Mehrotra et al., 1997).
Contact Dermatitis Research : this compound, as a component of acrylates, is studied for its role in allergic contact dermatitis, particularly in occupational settings like dentistry and beauty services (Muttardi et al., 2016).
Cross-Reactivity Studies in Medical Adhesives : This compound is examined for its potential cross-reactivity with other cyanoacrylates used in surgical, dental, and cosmetic adhesives, contributing to our understanding of allergic reactions (Sato et al., 2017).
Environmental Applications : Research on the solvent-based recovery of acrylate polymer from display film waste indicates its role in environmental conservation and waste management (Lee et al., 2023).
Optoelectronic Properties Study : this compound's derivatives are investigated for their optoelectronic and thermodynamic properties, signifying its importance in materials science, particularly in dye-sensitized solar cells (Fonkem et al., 2019).
Application in Laser-Driven Physics Research : The use of this compound-based resins in two-photon polymerization for manufacturing low-density polymer matrices showcases its role in high-energy-density physics research (Liu et al., 2018).
Study of Allergic Reactions in Healthcare Settings : Investigations into allergic contact dermatitis caused by acrylates in healthcare settings provide insights into occupational health risks and safe material usage (Romita et al., 2017).
Transparent and Antioxidant Film Development : Research on creating transparent cyanoacrylate films with antioxidant properties explores the potential for new biocompatible and biodegradable materials with medical applications (Quilez-Molina et al., 2020).
Counter Selection System in Cyanobacteria : The use of this compound derivatives in counter selection methods for cyanobacteria contributes to the field of microbiology and metabolic engineering (Begemann et al., 2013).
Toxicity and Safety Studies : Investigations into the structure-toxicity relationships of acrylic monomers, including cyano derivatives, are crucial for understanding health hazards associated with these chemicals (Autian, 1975).
Improvement in Gelcasting Processes : The application of 2-carboxyethyl acrylate, a derivative, in gelcasting of alumina highlights its role in improving manufacturing processes in the ceramics industry (Pietrzak et al., 2016).
Research in Polymer Science : Studies on the synthesis and miscibility of comb poly[11-(4'-cyanophenyl-4-phenoxy)undecyl acrylate]s prepared by atom transfer radical polymerization contribute to advancements in polymer science and materials engineering (Chang & Pugh, 2001).
Allergic Reactions in Surgical Adhesives : Research on allergic contact dermatitis to 2-octyl cyanoacrylate, a related compound, informs the medical community about potential allergens in surgical adhesives (Bowen et al., 2014).
Solar Cell Applications : Molecular engineering of organic sensitizers involving 2-cyano-acrylic acid derivatives for solar cell applications demonstrates its importance in renewable energy research (Kim et al., 2006).
Hemoglobin Interaction Studies : Identification of binding sites of ethyl 2-cyanoacrylate in human hemoglobin using LC/MS/MS techniques provides valuable information for biological monitoring of acrylate exposure (Jeppsson et al., 2010).
Surgical Glues in Intestinal Surgery : The use of n-butyl-2-cyanoacrylate in abdominal surgery underscores its medical application in enhancing surgical techniques (Tebala et al., 1994).
Two-Photon Polymerization in Material Science : Studies on reducing feature sizes in two-photon polymerization by optimizing acrylate polymer compositions highlight its role in advanced manufacturing and miniaturization (Cônsoli et al., 2018).
Contact Dermatitis Research : Investigation into acrylates in contact dermatitis offers insights into the health impacts of these materials in various industrial and medical applications (Sasseville, 2012).
Mechanism of Action
Target of Action
2-Cyanoethyl acrylate, also known as Ethyl 2-cyanoacrylate (ECA), is primarily used in the formulation of cyanoacrylate glues . Its primary targets are surfaces that require bonding, including various materials like wood, plastic, and metal .
Mode of Action
The mode of action of this compound involves a process called polymerization . This compound polymerizes rapidly in the presence of moisture, forming strong chains . The small amount of moisture in the air is enough to initiate this polymerization . This rapid polymerization results in a bond that is often stronger than the materials it joins .
Biochemical Pathways
While this compound is not involved in traditional biochemical pathways within the body, its polymerization process can be considered a unique pathway. The polymerization begins with the compound in its monomer form. When exposed to moisture, it polymerizes, forming long, strong chains . This process is exothermic, releasing heat as the polymer forms .
Pharmacokinetics
It’s worth noting that this compound has a low viscosity and is a colorless liquid in its pure form . It is soluble in acetone, methyl ethyl ketone, nitromethane, and methylene chloride .
Result of Action
The result of the action of this compound is the formation of a strong, durable bond between surfaces . This bond is created through the polymerization process, which forms a solid, stable structure from the liquid monomer . The bond formed is often stronger than the materials it joins .
Action Environment
The action of this compound is influenced by environmental factors, particularly the presence of moisture. The small amount of moisture in the air is enough to initiate the polymerization process . Additionally, the compound should be stored in a cool, well-ventilated area away from heat, sparks, open flames, and hot surfaces . It should also be kept away from contact with air .
Safety and Hazards
Future Directions
The 2-Cyanoethyl Acrylate market is witnessing significant growth, driven by several factors. A key driver is the increasing demand for this compound in industries such as healthcare, automotive, and consumer electronics . Technological advancements, including the development of more efficient and cost-effective this compound, are also contributing to this growth . Additionally, the rising awareness of the environmental impact of this compound has led to the creation of more sustainable and eco-friendly options, further boosting market expansion .
properties
IUPAC Name |
2-cyanoethyl prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2/c1-2-6(8)9-5-3-4-7/h2H,1,3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEPWOCLBLLCOGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
51512-27-7 | |
Record name | 2-Propenoic acid, 2-cyanoethyl ester, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51512-27-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID1044776 | |
Record name | 2-Cyanoethyl prop-2-enoate | |
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Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [CHEMINFO] | |
Record name | 2-Cyanoethyl acrylate | |
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Flash Point |
124 °C, 255 °F (124 °C) (OPEN CUP) | |
Record name | 2-Cyanoethyl acrylate | |
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Record name | 2-CYANOETHYL ACRYLATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5372 | |
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Solubility |
Soluble in water | |
Record name | 2-CYANOETHYL ACRYLATE | |
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Density |
2.069 | |
Record name | 2-CYANOETHYL ACRYLATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5372 | |
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Vapor Density |
4.3 (AIR= 1) | |
Record name | 2-CYANOETHYL ACRYLATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5372 | |
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Vapor Pressure |
0.22 [mmHg] | |
Record name | 2-Cyanoethyl acrylate | |
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Color/Form |
Liquid | |
CAS RN |
106-71-8 | |
Record name | 2-Cyanoethyl acrylate | |
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Record name | 2-Cyanoethyl acrylate | |
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Record name | 2-CYANOETHYL ACRYLATE | |
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Record name | 2-Propenoic acid, 2-cyanoethyl ester | |
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Record name | 2-Cyanoethyl prop-2-enoate | |
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Record name | 2-cyanoethyl acrylate | |
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Record name | 2-CYANOETHYL ACRYLATE | |
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Record name | 2-CYANOETHYL ACRYLATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5372 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
Freezing point: -16.9 °C | |
Record name | 2-CYANOETHYL ACRYLATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5372 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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